2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide

• IUPAC Name: 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide
• InChI: InChI=1S/C15H17Cl2N3O/c1-11(16)15(21)20(10-13-7-18-19(2)8-13)9-12-3-5-14(17)6-4-12/h3-8,11H,9-10H2,1-2H3
• InChI Key: FCQJVFTXVVVZBV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(CC1=CC=C(C=C1)Cl)CC2=CN(N=C2)C)Cl
• Molecular Formula: C15H17Cl2N3O
• Molecular Weight: 326.2 g/mol

Description

2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide is not fully understood. However, it is believed to act by binding to specific targets in cells and altering their activity.
Biochemical and Physiological Effects:
2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and modulate the activity of ion channels. In vivo studies have shown that this compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide in lab experiments is its potential as a modulator of ion channels, which are important targets for drug development. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for research on 2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide. One possible direction is to study its potential as an anti-cancer agent in more detail, including its effects on different types of cancer cells and its potential as a combination therapy with other drugs. Another possible direction is to investigate its effects on ion channels in more detail, including its potential as a modulator of specific ion channel subtypes. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an inhibitor of enzymes.

Synthesis Methods

The synthesis of 2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide involves the reaction of 4-chlorobenzyl chloride with 1-methyl-4-(methylsulfanyl)pyrazole to form 4-chlorobenzyl-1-methyl-4-(methylsulfanyl)pyrazole. This intermediate is then reacted with N-chloroacetyl-N-methylpropanamide to yield the final product.

Scientific Research Applications

2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methylpyrazol-4-yl)methyl]propanamide has been studied for its potential applications in various scientific research fields. In medicinal chemistry, this compound has been investigated for its potential as an anti-cancer agent. In pharmacology, it has been studied for its potential as a modulator of ion channels. In biochemistry, it has been studied for its potential as an inhibitor of enzymes.